Cas no 623116-40-5 ((2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate)

• Product Name: (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate
• CAS No: 623116-40-5
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 5417720
• Update Time: 2025-07-16

(2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate
• Carbamic acid, diethyl-, 2,3-dihydro-2-[(2-methoxyphenyl)methylene]-3-oxo-6-benzofuranyl ester (9CI)
• (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate

• Inchi： 1S/C21H21NO5/c1-4-22(5-2)21(24)26-15-10-11-16-18(13-15)27-19(20(16)23)12-14-8-6-7-9-17(14)25-3/h6-13H,4-5H2,1-3H3
• InChI Key： LSNCIJHFSWGWTE-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CC=C3OC)C(=O)C2=CC=1)(=O)N(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate

Introduction to Compound (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate (CAS No. 623116-40-5)

The compound (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate, identified by its CAS number 623116-40-5, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's significance lies its molecular architecture, which includes a benzofuran core adorned with various substituents. The presence of a 2-methoxyphenyl group and a N,N-diethylcarbamate moiety contributes to its unique chemical properties and reactivity. These features make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The benzofuran scaffold, in particular, has been extensively studied for its role in the development of bioactive molecules. Research has shown that benzofuran derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

The specific configuration of (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate suggests that it may interact with biological targets in novel ways. The presence of the 3-oxo group and the double bond at the (2Z) position are critical for its reactivity and potential biological activity. These structural elements have been identified as key factors in determining the compound's efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging computational methods, scientists can simulate the interactions between this compound and various biological targets, providing insights into its potential therapeutic applications. These simulations have shown that (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate may exhibit potent activity against certain enzymes and receptors involved in disease pathways.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, to construct the desired molecular framework.

In addition to its synthetic significance, this compound has also been studied for its potential role in drug discovery. Preclinical studies have demonstrated that benzofuran derivatives can modulate various biological pathways, making them attractive candidates for further development. The unique structural features of (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate suggest that it may offer new therapeutic opportunities for treating a variety of diseases.

The pharmaceutical industry is continually seeking innovative compounds to address unmet medical needs. The exploration of heterocyclic compounds like (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate represents a crucial step towards this goal. By understanding the structural determinants of biological activity, researchers can design molecules with enhanced efficacy and reduced side effects.

Further research is needed to fully elucidate the pharmacological profile of this compound. Investigating its interactions with biological targets, evaluating its pharmacokinetic properties, and conducting preclinical studies will provide valuable insights into its potential therapeutic applications. These studies will also help to identify any limitations or challenges associated with its development as a drug candidate.

In conclusion, the compound (2Z)-2-(2-methoxyphenyl)methylidene-3-oxyo 23hydro 13dihydro 11benzofuran 6y1 N Ndiethylcarbamate (CAS No. 623116405) is a promising molecule with significant potential in the field of pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further exploration in synthetic chemistry and drug development. As research continues to uncover new applications for heterocyclic compounds, this molecule is poised to play a crucial role in advancing medical science.